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Compound of Interest

Compound Name: 2-(Ethoxymethyl)furan

Cat. No.: B1219279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-
(ethoxymethyl)furan, a heterocyclic organic compound with applications in chemical

synthesis. Given its use in research and development, a thorough understanding of its

properties and potential hazards is essential for ensuring laboratory safety. This document

outlines the known physical and chemical properties, toxicological information, safe handling

protocols, and emergency procedures.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-(ethoxymethyl)furan is presented

in Table 1. This data is crucial for designing experiments, understanding its behavior under

various conditions, and planning for safe storage and handling.
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Property Value Source

Molecular Formula C₇H₁₀O₂ --INVALID-LINK--

Molecular Weight 126.15 g/mol --INVALID-LINK--

CAS Number 6270-56-0 --INVALID-LINK--

Appearance
Clear colourless to light yellow

liquid
--INVALID-LINK--

Boiling Point 46°C at 20 mmHg --INVALID-LINK--

Density 0.9906 g/cm³ (estimate) --INVALID-LINK--

Refractive Index 1.4523 --INVALID-LINK--

Solubility
Slightly soluble in Chloroform,

Ethyl Acetate
--INVALID-LINK--

Storage Temperature 2-8°C --INVALID-LINK--

Hazard Identification and Toxicological Information
According to the Safety Data Sheet provided by Georganics, 2-(ethoxymethyl)furan is

classified as an irritant.[1] The toxicological properties of this specific compound have not been

fully investigated.[1] However, due to its structural similarity to furan and other furan derivatives,

it should be handled with care. Furan itself is a known hepatotoxicant and carcinogen in animal

studies.

GHS Hazard Statements:[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Quantitative Toxicological Data:

Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for 2-(ethoxymethyl)furan are not readily available in the public domain.

The Safety Data Sheet from Georganics explicitly states that the toxicological properties have

not been fully investigated.[1]

For reference, the parent compound, furan, has the following reported toxicity values:

Compound Test Route Species Value

Furan LC50 Inhalation Mouse 42 ppm (1-hour)

Furan LC50 Inhalation Rat
3,464 ppm (1-

hour)

Disclaimer: This data is for the parent compound furan and should be used for reference

purposes only. The toxicological profile of 2-(ethoxymethyl)furan may differ.

Potential Metabolic Activation Pathway
Furan and its derivatives are known to undergo metabolic activation in the liver, primarily by

Cytochrome P450 enzymes. This process can lead to the formation of reactive metabolites that

are responsible for their toxicity. A key reactive metabolite of furan is cis-2-butene-1,4-dial

(BDA). While the specific metabolic pathway of 2-(ethoxymethyl)furan has not been

elucidated, a similar activation pathway is plausible.
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Preparation

Handling

Cleanup and Disposal

Review SDS and SOPs

Don Appropriate PPE

Work in a certified
chemical fume hood

Dispense carefully to
avoid splashes and aerosols

Keep containers tightly
closed when not in use

Decontaminate work surfaces

Dispose of waste in a
labeled hazardous waste container

Remove and dispose of/
decontaminate PPE

Wash hands thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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